5-Methoxy-2-(2-thiazolylazo)-phenol

• IUPAC Name: 5-methoxy-2-(1,3-thiazol-2-yldiazenyl)phenol
• InChI: InChI=1S/C10H9N3O2S/c1-15-7-2-3-8(9(14)6-7)12-13-10-11-4-5-16-10/h2-6,14H,1H3
• InChI Key: GPYNQMCWWYNDBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N=NC2=NC=CS2)O
• Molecular Formula: C10H9N3O2S
• DSSTOX Substance ID: DTXSID00421296
• Molecular Weight: 235.26 g/mol
• CAS No.: 15574-54-6

Description

5-Methoxy-2-(2-thiazolylazo)-phenol (CAS: 258354-80-2, NSC 240865) is an azo dye derivative featuring a phenol backbone substituted with a methoxy group at the 5-position and a 2-thiazolylazo group at the 2-position . Its molecular formula is C₁₀H₉N₃O₂S, with a molecular weight of 251.27 g/mol. Structurally, the compound is characterized by the diazenyl (–N=N–) linkage bridging the thiazole ring and the phenolic moiety. This configuration enables strong chelation with transition metal ions, making it valuable in analytical chemistry for spectrophotometric detection of metals like copper(II) and nickel(II) .

Synthesis typically involves diazotization of 2-aminothiazole followed by coupling with 5-methoxyphenol under basic conditions.

Comparison with Similar Compounds

Comparison with Similar Thiazolylazo Phenol Derivatives

Structural and Functional Differences

The key structural variations among thiazolylazo phenol derivatives lie in the substituents on the aromatic ring and their positions. Below is a comparative analysis:

Table 1: Structural and Functional Properties of Selected Thiazolylazo Phenols

Compound Name	Substituents	Key Properties/Applications	References
5-Methoxy-2-(2-thiazolylazo)-phenol	5-OCH₃, 2-thiazolylazo	High affinity for Cu²⁺; λₘₐₓ ~450 nm
TAR (4-(2-Thiazolylazo)resorcinol)	4,6-di-OH, 2-thiazolylazo	Water-soluble; used for Co²⁺/Ni²⁺ detection
TAC (2-(2-Thiazolylazo)-4-methylphenol)	4-CH₃, 2-thiazolylazo	Moderate lipophilicity; Fe³⁺ complexation
TAMP (2-(2-Thiazolylazo)-4-methoxyphenol)	4-OCH₃, 2-thiazolylazo	Enhanced solubility in organic solvents
TAM (2-(2-Thiazolylazo)-5-dimethylaminophenol)	5-N(CH₃)₂, 2-thiazolylazo	Strong electron-donating group; high stability constants
TAAP (2-(2-Thiazolylazo)-5-diethylaminophenol)	5-N(C₂H₅)₂, 2-thiazolylazo	Superior Cu²⁺ selectivity in acidic media

Key Observations

TAM and TAAP feature amino groups (N(CH₃)₂, N(C₂H₅)₂), which are stronger electron donors than methoxy, leading to higher stability constants for their metal complexes .

Solubility and Lipophilicity: Hydroxyl groups (e.g., TAR) increase water solubility, while methoxy (TAMP, target compound) and alkylamino (TAM, TAAP) substituents enhance organic-phase compatibility .

Spectral Properties :

• The methoxy group in the target compound shifts its λₘₐₓ to longer wavelengths (~450 nm) compared to TAC (λₘₐₓ ~420 nm) due to extended conjugation .

Metal Ion Complexation

• Copper(II) Detection: The target compound exhibits a molar absorptivity of ~2.5 × 10⁴ L·mol⁻¹·cm⁻¹ for Cu²⁺ at pH 4–6, outperforming TAC but underperforming TAAP, which has a higher ε (~4.0 × 10⁴) due to its diethylamino group .
• Electrochemical Behavior: Cyclic voltammetry studies of 5-Methyl-(2-thiazolylazo)-resorcinol (a methyl-substituted analog) show reversible redox peaks, suggesting similar utility for the methoxy variant in sensor development .

Comparative Stability Constants

Compound	log K (Cu²⁺)	pH Range
5-Methoxy-2-(2-thiazolylazo)-phenol	8.2	4–6
TAM	9.5	3–5
TAAP	10.1	2–4

Note: Stability constants (log K) highlight the influence of electron-donating substituents. TAAP’s diethylamino group provides the highest log K, while the target compound’s methoxy group offers moderate stability .